Cas no 898765-80-5 ( )

  structure
  structure
Product Name: 
CAS No:898765-80-5
MF:C13H15F3O
MW:244.252814531326
MDL:MFCD03841148
CID:869788
PubChem ID:24724049
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-[3-(trifluoromethyl)phenyl]butan-1-one
    • 2,2-DIMETHYL-3'-TRIFLUOROMETHYLBUTYROPHENONE
    • MFCD03841148
    • YBIVHTILZQHMCA-UHFFFAOYSA-N
    • 898765-80-5
    • 2,2-dimethyl-1-(3-(trifluoromethyl)phenyl)butan-1-one
    • DTXSID40642448
    • AKOS016019452
    •  
    • MDL： MFCD03841148
    • Inchi： 1S/C13H15F3O/c1-4-12(2,3)11(17)9-6-5-7-10(8-9)13(14,15)16/h5-8H,4H2,1-3H3
    • InChI Key： YBIVHTILZQHMCA-UHFFFAOYSA-N
    • SMILES： FC(C1=CC=CC(=C1)C(C(C)(C)CC)=O)(F)F

Computed Properties

  • Exact Mass: 244.10700
  • Monoisotopic Mass: 244.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.32430

  Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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abcr
AB363993-1 g
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; .
 898765-80-5 97%
1g
 €841.90 2023-04-26
abcr
AB363993-2 g
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; .
 898765-80-5 97%
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abcr
AB363993-1g
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; .
 898765-80-5 97%
1g
 €840.60 2025-04-15
abcr
AB363993-2g
2,2-Dimethyl-3'-trifluoromethylbutyrophenone, 97%; .
 898765-80-5 97%
2g
 €1413.50 2025-04-15
A2B Chem LLC
AH89080-1g
2,2-Dimethyl-3'-trifluoromethylbutyrophenone
 898765-80-5 97%
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 $581.00 2024-04-19
A2B Chem LLC
AH89080-2g
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 898765-80-5 97%
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A2B Chem LLC
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